Cas no 2138202-67-0 (rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]ethane-1-sulfonamide)

• Product Name: rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]ethane-1-sulfonamide
• CAS No: 2138202-67-0
• MF: C₈H₁₈N₂O₂S
• MW: 206.305720806122
• CID: 6329980
• PubChem ID: 165448070
• Update Time: 2025-05-20

rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-701665
• 2138202-67-0
• rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]ethane-1-sulfonamide

• Inchi： 1S/C8H18N2O2S/c1-2-13(11,12)10-8-4-3-7(5-8)6-9/h7-8,10H,2-6,9H2,1H3/t7-,8+/m0/s1
• InChI Key： AZGOYZBDTXOGRO-JGVFFNPUSA-N
• SMILES： S(CC)(N[C@@H]1CC[C@H](CN)C1)(=O)=O

Computed Properties

• Exact Mass: 206.10889899g/mol
• Monoisotopic Mass: 206.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 80.6Ų

Additional information on rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]ethane-1-sulfonamide

Introduction to Rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]ethane-1-sulfonamide (CAS No. 2138202-67-0)

Rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]ethane-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138202-67-0, represents a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly its chiral center and sulfonamide moiety, make it a subject of intense interest for medicinal chemists and biologists.

The molecular structure of Rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]ethane-1-sulfonamide consists of a cyclopentyl ring substituted with an aminomethyl group and an ethane-1-sulfonamide moiety. This configuration imparts distinct physicochemical properties that are critical for its potential applications in drug design. The presence of both stereocenters (1R and 3S) ensures that the compound exists as a racemic mixture, which is often a starting point for further derivatization to isolate enantiomerically pure forms with enhanced selectivity and reduced side effects.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable scaffolds for the development of therapeutic agents. The specific substitution pattern in Rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]ethane-1-sulfonamide suggests potential interactions with targets involved in metabolic pathways, inflammation, and other critical biological processes.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The cyclopentyl ring provides a rigid scaffold that can be modified to optimize binding affinity and selectivity. Additionally, the sulfonamide group can serve as a hydrogen bond acceptor, enhancing interactions with biological targets. These features make Rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]ethane-1-sulfonamide an attractive candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of chiral molecules in drug development. The stereochemistry of Rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]ethane-1-sulfonamide plays a crucial role in determining its biological activity. By systematically studying the effects of enantiomerically pure derivatives, researchers can gain deeper insights into the mechanisms of action and optimize drug candidates for better efficacy and safety profiles. This approach aligns with the growing trend towards personalized medicine, where tailored therapeutic agents are designed to meet individual patient needs.

The sulfonamide moiety in this compound also opens up possibilities for exploring novel chemical reactions and synthetic pathways. Sulfonamides are versatile intermediates that can be modified through various chemical transformations to introduce additional functional groups or alter the overall structure. These modifications can lead to the discovery of new compounds with enhanced pharmacological properties. For instance, incorporating fluorine atoms or other halogenated groups can improve metabolic stability and bioavailability.

In conclusion, Rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]ethane-1-sulfonamide (CAS No. 2138202-67-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the chiral center and sulfonamide moiety, make it an attractive candidate for further derivatization and exploration in drug discovery. The growing interest in sulfonamide derivatives and chiral molecules underscores the importance of this compound in advancing therapeutic strategies.